Cas no 1117936-82-9 ((7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one)

• Product Name: (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one
• CAS No: 1117936-82-9
• MF: C₁₄H₁₇ClF₂N₄O
• MW: 330.760788679123
• CID: 4560809
• Update Time: 2025-07-16

(7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one Chemical and Physical Properties

Names and Identifiers

• (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one
• (7R)-2-Chloro-8-(3,3-difluorocyclopentyl)-7-ethyl-5-methyl-5,6,7,8-tetrahydropteridin-6-one
• (7R)-2-chloro-8-[(1R)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one
• 6(5H)-Pteridinone, 2-chloro-8-[(1R)-3,3-difluorocyclopentyl]-7-ethyl-7,8-dihydro-5-methyl-, (7R)-
• (7R)-2-Chloro-8-(3,3-difluorocyclopentyl)-7-ethyl-7,8-dihydro-5-methyl-6(5h)-pteridinone

• Inchi： 1S/C14H17ClF2N4O/c1-3-9-12(22)20(2)10-7-18-13(15)19-11(10)21(9)8-4-5-14(16,17)6-8/h7-9H,3-6H2,1-2H3/t8-,9-/m1/s1
• InChI Key： JAVXOHKAALBEQH-RKDXNWHRSA-N
• SMILES： N1=C2C(N(C)C(=O)[C@@H](CC)N2[C@@H]2CCC(F)(F)C2)=CN=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one

Comprehensive Overview of Compound CAS No. 1117936-82-9: (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one

(7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one, identified by the Chemical Abstracts Service (CAS) number 1117936-82-9, is a synthetic compound with a complex and unique molecular structure. This compound belongs to the class of pteridines, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The detailed structure and properties of this compound make it a subject of significant interest in the fields of medicinal chemistry and drug discovery.

The molecular formula of (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one is C₂₀H₂₀ClF₂N₂O, and its molecular weight is approximately 395.84 g/mol. The compound features a pteridine core with several substituents that contribute to its unique chemical and biological properties. The presence of a chloro group at position 2, a difluorocyclopentyl group at position 8, an ethyl group at position 7, and a methyl group at position 5 adds to the structural complexity and functional diversity of this molecule.

In recent years, there has been growing interest in the biological activities of pteridines, particularly in their potential therapeutic applications. Research has shown that pteridines can modulate various cellular processes, including signal transduction pathways, gene expression, and cell proliferation. The specific structure of (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one has been found to enhance its biological activity by optimizing interactions with target proteins and receptors.

One of the key areas of research involving this compound is its potential as an anticancer agent. Studies have demonstrated that (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one exhibits significant antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing apoptosis and cell cycle arrest.

The mechanism of action for (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one involves multiple pathways. It has been shown to interfere with the activity of key enzymes involved in DNA replication and repair, such as topoisomerases and DNA polymerases. Additionally, the compound can disrupt the balance of reactive oxygen species (ROS) within cancer cells, leading to oxidative stress and cell death. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer drugs.

Beyond its anticancer properties, (7R)-2-Chloro-8-[(1S)-3,3-difluorocyclopentyl]-7-ethyl-5-methyl-7H-pteridin-6-one has also shown promise in other therapeutic areas. For example, research has indicated that this compound possesses anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (7R)-2-Chloro-8-[ (1S)-3,3-difluorocyclopentyl]-7 ethyl 5 methyl 7H pteridin 6 one is another important aspect to consider in its development as a therapeutic agent. Studies have shown that the compound exhibits good oral bioavailability and stability in physiological conditions. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

In conclusion, (7R)-2-Chloro-[ (1S)-3 3 difluorocyclopentyl] 7 ethyl 5 methyl 7H pteridin 6 one , identified by CAS number 1117936 82 9, is a promising compound with diverse biological activities. Its unique structural features contribute to its potential as an anticancer agent and anti-inflammatory drug. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases. As new findings emerge, this compound may play a significant role in advancing medical treatments and improving patient outcomes.